Cas no 154439-37-9 (N-1-Dimethylaminomethylidene-2-hydroxybenzamide)

• Product Name: N-1-Dimethylaminomethylidene-2-hydroxybenzamide
• CAS No: 154439-37-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD00114311
• CID: 1328870
• PubChem ID: 14970239
• Update Time: 2025-05-30

N-1-Dimethylaminomethylidene-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(dimethylamino)methylene]-2-hydroxy-
• N-(1-Dimethylaminomethylidene)-2-hydroxybenzamide
• MFCD00114311
• CS-10331
• 154439-37-9
• N-((Dimethylamino)methylene)-2-hydroxybenzamide
• N-[(1E)-(dimethylamino)methylidene]-2-hydroxybenzamide
• AKOS006275720
• N-(dimethylaminomethylidene)-2-hydroxybenzamide
• AKOS030255470
• N-[1-Dimethylaminomethylidene]-2-hydroxybenzamide
• N-1-Dimethylaminomethylidene-2-hydroxybenzamide

• MDL： MFCD00114311
• Inchi： 1S/C10H12N2O2/c1-12(2)7-11-10(14)8-5-3-4-6-9(8)13/h3-7,13H,1-2H3/b11-7+
• InChI Key： HRSJTXQRPZEJRZ-YRNVUSSQSA-N
• SMILES： OC1C=CC=CC=1C(/N=C/N(C)C)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9

Additional information on N-1-Dimethylaminomethylidene-2-hydroxybenzamide

N-1-Dimethylaminomethylidene-2-Hydroxybenzamide: A Comprehensive Overview

N-1-Dimethylaminomethylidene-2-hydroxybenzamide, with the CAS number 154439-37-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a dimethylamino group with a hydroxybenzamide moiety. The dimethylamino group contributes to the compound's basicity and potential for hydrogen bonding, while the hydroxybenzamide moiety introduces aromaticity and additional functional groups that can participate in various chemical reactions.

Recent studies have highlighted the importance of N-1-Dimethylaminomethylidene-2-hydroxybenzamide in drug discovery. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its utility in catalysis and material science applications.

The synthesis of N-1-Dimethylaminomethylidene-2-hydroxybenzamide involves a multi-step process that typically begins with the preparation of 2-hydroxybenzamide. This intermediate is then subjected to alkylation using dimethylamine derivatives to introduce the dimethylamino group. The reaction conditions, including temperature and solvent choice, play a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most promising applications of N-1-Dimethylaminomethylidene-2-hydroxybenzamide lies in its use as an intermediate in medicinal chemistry. Its structure allows for further functionalization, enabling the creation of diverse bioactive compounds. For instance, researchers have successfully modified this compound to develop analogs with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its role in drug discovery, N-1-Dimethylaminomethylidene-2-hydroxybenzamide has been studied for its potential in materials science. Its ability to form coordination polymers with transition metals has led to investigations into its use as a building block for porous materials and sensors. These materials exhibit unique properties, such as high surface area and selective adsorption capabilities, which could be exploited in environmental remediation and gas storage applications.

The latest research on N-1-Dimethylaminomethylidene-2-hydroxybenzamide has also focused on its biological activity. In vitro studies have demonstrated that this compound exhibits moderate anti-proliferative activity against various cancer cell lines. Furthermore, its ability to modulate key signaling pathways involved in inflammation suggests potential applications in treating chronic inflammatory diseases.

Despite its promising properties, the commercialization of N-1-Dimethylaminomethylidene-2-hydroxybenzamide faces several challenges. These include optimizing large-scale synthesis methods and ensuring regulatory compliance for its use in pharmaceutical applications. Collaborative efforts between academic institutions and industry partners are essential to overcoming these barriers and unlocking the full potential of this compound.